Cas no 113597-41-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone])
![2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] structure](https://www.kuujia.com/scimg/cas/113597-41-4x300.png)
113597-41-4 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]
CAS No:113597-41-4
Molecular Formula:C12H15N5O5
Molecular Weight:309.278
CID:140864
PubChem ID:135959509
2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]
- LogP
- (6E)-6-[(2-acetyl-3-oxobut-1-enyl)hydrazinylidene]-1,3-dimethyl-5-nitroso-1,3-diazinane-2,4-dione
- 1,2,3,4-Tetrahydro-1,3-dimethyl-5-nitroso-6-(2,2-diacetylvinyl)hydrazinopyrimidine-2,4-dione
- 113597-41-4
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-, 4-((2-acetyl-3-oxo-1-butenyl)hydrazone
-
- InChIKey: SHYCFPLJINRLCC-UVTDQMKNSA-N
- Inchi: InChI=1S/C12H15N5O5/c1-6(18)8(7(2)19)5-13-14-10-9(15-22)11(20)17(4)12(21)16(10)3/h5,9,13H,1-4H3/b14-10-
- SMILES: CC(/C(=C/N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O)/C(=O)C)=O
Computed Properties
- Exact Mass: 309.10745
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 4
- Monoisotopic Mass: 309.107319
- Heavy Atom Count: 22
- Complexity: 593
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 129
Experimental Properties
- PSA: 128.58
- Refractive Index: 1.62
- Boiling Point: 476.001°C at 760 mmHg
- Flash Point: 241.677°C
- Density: 1.432
2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] Related Literature
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10. Contact-controlled amoeboid motility induces dynamic cell trapping in 3D-microstructured surfaces†Delphine Arcizet,Sofia Capito,Mari Gorelashvili,Carolin Leonhardt,Marion Vollmer,Simon Youssef,Susanne Rappl,Doris Heinrich Soft Matter, 2012,8, 1473-1481
113597-41-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]) Related Products
- 113613-70-0(2,4(3H,5H)-Pyrimidinedione,5-amino-6-hydrazinyl-3-methyl-)
- 113597-38-9(2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-,4-[2-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]hydrazone])
- 113597-41-4(2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone])
- 113597-39-0(2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)
- 113597-40-3(2-Propenoic acid,2-nitro-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,ethyl ester)
- 146406-84-0(Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxopropyl)-, (-)-)
- 95335-88-9(ethyl (3E)-3-[(2E)-(1,3-dimethyl-5-nitroso-2,6-dioxotetrahydropyrimidin-4(1H)-ylidene)hydrazinylidene]butanoate)
- 113613-68-6(6-hydrazinylidene-1,3-dimethyl-5-nitro-1,3-diazinane-2,4-dione)
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